Cas no 14962-32-4 ([1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro-)

[1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro- structure
14962-32-4 structure
Product Name:[1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro-
CAS No:14962-32-4
MF:C12H6Cl4O
MW:307.987439632416
CID:229828
PubChem ID:181087
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro-
    • 4-Hydroxy-2',3',5',6'-tetrachlorobiphenyl
    • 4-(2,3,5,6-tetrachlorophenyl)phenol
    • 4-Hydroxy-2',3',5',6'-tetrachlorobiphenyl Standard
    • 2',3',5',6'-Tetrachloro[1,1'-biphenyl]-4-ol
    • (1,1'-Biphenyl)-4-ol, 2',3',5',6'-tetrachloro-
    • DTXSID30933690
    • 2',3',5',6'-Tetrachloro[1,1'-biphenyl]-4-ol #
    • 14962-32-4
    • Phenol, 4-phenyl-2',3',5',6'-tetrachloro-
    • NS00074038
    • KFRNOFIZNYHJDX-UHFFFAOYSA-N
    • Inchi: 1S/C12H6Cl4O/c13-8-5-9(14)12(16)10(11(8)15)6-1-3-7(17)4-2-6/h1-5,17H
    • InChI Key: KFRNOFIZNYHJDX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1C1C=CC(=CC=1)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 305.91700
  • Monoisotopic Mass: 305.917276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 5.67280

[1,1'-Biphenyl]-4-ol,2',3',5',6'-tetrachloro- Related Literature

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